Cas no 1804422-62-5 (4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine)
4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine
-
- Inchi: 1S/C8H5F2N3O2/c1-4-5(2-11)6(7(9)10)3-12-8(4)13(14)15/h3,7H,1H3
- InChI Key: OMQMVKVYPRDHBL-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C(C)=C1C#N)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 296
- XLogP3: 1.7
- Topological Polar Surface Area: 82.5
4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029039807-250mg |
4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine |
1804422-62-5 | 95% | 250mg |
$931.00 | 2022-04-02 | |
| Alichem | A029039807-500mg |
4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine |
1804422-62-5 | 95% | 500mg |
$1,701.85 | 2022-04-02 | |
| Alichem | A029039807-1g |
4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine |
1804422-62-5 | 95% | 1g |
$3,126.60 | 2022-04-02 |
4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine
Introduction to 4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1804422-62-5)
4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1804422-62-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and a nitro group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.
The cyano group in 4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This feature is particularly important in the context of drug design, where the cyano group can enhance the lipophilicity and metabolic stability of potential drug candidates. Recent studies have shown that compounds containing cyano groups exhibit improved pharmacokinetic profiles, making them attractive for further development.
The presence of the difluoromethyl moiety is another key aspect of this compound. Fluorinated molecules are well-known for their enhanced biological activity and metabolic stability. The difluoromethyl group specifically can modulate the electronic properties of the molecule, leading to improved binding affinity to target proteins. This has been demonstrated in several studies where fluorinated compounds have shown enhanced potency and selectivity compared to their non-fluorinated counterparts.
The nitro group in 4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine is a potent electron-withdrawing group that can significantly affect the electronic distribution within the molecule. In medicinal chemistry, nitro groups are often used to enhance the lipophilicity and bioavailability of drug candidates. Additionally, nitro groups can undergo reduction to form amino groups, which can be further modified to introduce new functionalities or improve pharmacological properties.
The combination of these functional groups in 4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine makes it a promising candidate for various therapeutic applications. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For example, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these enzymes can lead to more effective and targeted treatments with fewer side effects.
In addition to its potential as a drug candidate, 4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. The versatility of this molecule allows it to serve as a building block for more complex structures, enabling chemists to design and synthesize novel molecules with tailored properties. This aspect is particularly important in the development of new drugs, where the ability to rapidly generate diverse chemical libraries is crucial.
The synthesis of 4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine has been optimized using modern synthetic techniques, ensuring high yields and purity levels. Various methods have been reported in the literature, including multistep syntheses involving selective functional group transformations and metal-catalyzed reactions. These synthetic routes provide chemists with flexible options for large-scale production, making it feasible to produce this compound for both research and commercial purposes.
In conclusion, 4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1804422-62-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a range of chemical and biological properties that make it an attractive candidate for various applications, from drug discovery to synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding and treatment of diseases.
1804422-62-5 (4-Cyano-5-(difluoromethyl)-3-methyl-2-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)